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Compound of Interest

Compound Name: Propylene glycol dioleate

Cat. No.: B085745 Get Quote

An In-depth Technical Guide to Propylene Glycol Dioleate: Properties, Synthesis, and

Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Propylene Glycol Dioleate, a

versatile oleochemical with significant applications in the pharmaceutical, cosmetic, and

industrial sectors. This document details its fundamental chemical and physical properties,

outlines established experimental protocols for its synthesis, and explores its role as a

pharmaceutical excipient, particularly in advanced drug delivery systems.

Core Chemical and Physical Properties
Propylene Glycol Dioleate is the diester of propylene glycol and oleic acid. Its chemical

identity and key physical properties are summarized below.
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Identifier Value

CAS Number 105-62-4

IUPAC Name
2-[(Z)-octadec-9-enoyl]oxypropyl (Z)-octadec-9-

enoate[1]

Molecular Formula C₃₉H₇₂O₄[1]

Synonyms
1-Methyl-1,2-ethanediyl dioleate, PGDO,

Propane-1,2-diyl dioleate

Physicochemical Data
Property Value Source

Molecular Weight ~605.0 g/mol [2]

Appearance
Oily, viscous yellow to amber

colored liquid

Solubility Water-insoluble

Applications in Pharmaceutical Formulations
Propylene glycol dioleate is a widely utilized excipient in the pharmaceutical industry,

primarily valued for its properties as an emulsifier, solvent, and penetration enhancer. Its

lipophilic nature makes it particularly suitable for the formulation of poorly water-soluble drugs.

One of the most significant applications of propylene glycol dioleate is in the development of

Self-Emulsifying Drug Delivery Systems (SEDDS). SEDDS are isotropic mixtures of oils,

surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle

agitation in aqueous media, such as the gastrointestinal fluids. This spontaneous emulsification

leads to the formation of small lipid droplets, which provide a large surface area for drug

absorption, thereby enhancing the bioavailability of poorly soluble active pharmaceutical

ingredients (APIs).

The logical workflow for developing a SEDDS formulation is outlined below.
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Formulation Development Characterization Preclinical Evaluation

API Selection
(Poorly Soluble Drug)

Excipient Screening
(Oils, Surfactants, Co-solvents)

Solubility Studies
Ternary Phase Diagram

Construction

Identify Emulsification Region
Formulation Optimization

Select Optimal Ratios
Droplet Size AnalysisCharacterize Zeta Potential In Vitro Dissolution Stability Studies In Vivo PharmacokineticsLead Formulation Bioavailability Assessment

1. Mix Propylene Glycol & Oleic Acid

2. Add Immobilized Lipase

3. React at 40-60°C with Stirring
(Continuous Water Removal)

4. Monitor Acid Value

Track Progress

5. Filter to Recover Enzyme

Reaction Complete

6. Purify Crude Product
(Washing & Drying)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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